Cas no 2227793-09-9 (4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 2227793-09-9
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 6572256
• PubChem ID: 165720358
• Update Time: 2025-07-17

4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• 2227793-09-9
• 4-methoxy-2-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• EN300-1971182

• Inchi： 1S/C9H9F3O3/c1-15-5-2-3-7(13)6(4-5)8(14)9(10,11)12/h2-4,8,13-14H,1H3/t8-/m0/s1
• InChI Key： ZVOUESQWHZTXOR-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=C(C=CC=1O)OC)O)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

Comprehensive Overview of 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227793-09-9)

The compound 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227793-09-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a methoxy group, a trifluoromethyl group, and a hydroxyethyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds. The S-configuration at the chiral center further enhances its specificity, rendering it valuable for enantioselective synthesis and drug development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol aligns with this trend, as the trifluoroethyl group contributes to its lipophilicity and resistance to enzymatic degradation. This property is particularly relevant in the design of next-generation pharmaceuticals, where improved pharmacokinetics are a priority. Researchers are also investigating its potential as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

The methoxy group in 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol plays a critical role in modulating its electronic and steric properties. This functional group is often leveraged in medicinal chemistry to fine-tune the binding affinity of small molecules to biological targets. Additionally, the presence of a phenolic hydroxyl group offers opportunities for further derivatization, enabling the synthesis of diverse analogs with tailored properties. Such flexibility is highly sought after in drug discovery programs aiming to address unmet medical needs.

From an agrochemical perspective, 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol exhibits promise as a precursor for crop protection agents. The trifluoromethyl group is a common motif in modern pesticides due to its ability to enhance herbicidal and fungicidal activity. As sustainability becomes a focal point in agriculture, the development of eco-friendly agrochemicals with reduced environmental impact is gaining traction. This compound's potential to contribute to such innovations underscores its relevance in contemporary research.

Analytical characterization of 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, which are crucial for its intended applications. Furthermore, computational modeling and molecular docking studies are increasingly employed to predict its interactions with biological targets, accelerating the hit-to-lead optimization process.

In the context of green chemistry, synthetic routes to 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol are being refined to minimize waste and energy consumption. Catalytic asymmetric synthesis, for instance, offers a sustainable approach to accessing the enantiopure form of this compound. Such advancements align with global efforts to promote environmentally benign manufacturing practices in the chemical industry.

As interest in precision medicine grows, the role of chiral compounds like 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol becomes increasingly prominent. Their ability to interact selectively with biological systems makes them indispensable tools in the development of personalized therapies. Moreover, the compound's structural features position it as a candidate for bioconjugation strategies, enabling the creation of targeted drug delivery systems.

In summary, 4-methoxy-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol (CAS No. 2227793-09-9) represents a versatile and high-value chemical entity with broad applicability across multiple industries. Its combination of fluorine substitution, chirality, and functional group diversity makes it a compelling subject for ongoing and future research endeavors. As scientific understanding of its properties deepens, its potential to drive innovation in life sciences and material chemistry continues to expand.